15-(5-hydroxy-6-methylhept-6-en-2-yl)-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol

Specification

• Molecular Formula: C30H50O2
• Molecular Weight: 442.7 g/mol
• IUPAC Name: 15-(5-hydroxy-6-methylhept-6-en-2-yl)-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
• Standard InChI: InChI=1S/C30H50O2/c1-19(2)22(31)9-8-20(3)21-12-14-28(7)24-11-10-23-26(4,5)25(32)13-15-29(23)18-30(24,29)17-16-27(21,28)6/h20-25,31-32H,1,8-18H2,2-7H3
• Standard InChI Key: MHGLNDDJLDJDBG-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(C(=C)C)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C

Introduction

Structural and Molecular Characteristics

IUPAC Nomenclature and Framework

The systematic name 15-(5-hydroxy-6-methylhept-6-en-2-yl)-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol delineates its pentacyclic core, which integrates five fused rings with specific stereochemical configurations. The prefix pentacyclo denotes the compound’s five-ring system, while numerical indices (e.g., [9.7.0.01,3.03,8.012,16]) specify bridgehead atoms and ring sizes. Substituents include a hydroxyl group at position 6, methyl groups at positions 7, 7, 12, and 16, and a branched heptenyl side chain at position 15 featuring an additional hydroxyl and methyl group.

Molecular Formula and Stereochemistry

The molecular formula C₃₀H₅₀O₂ (molecular weight: 442.7 g/mol) confirms its triterpenoid classification, with a carbon skeleton derived from six isoprene units. Stereochemical descriptors in the IUPAC name—such as 1S, 3R, 6S, 8R, 11S, 12S, 15R, 16R—indicate absolute configurations critical for biological activity. The side chain’s 5-hydroxy-6-methylhept-6-en-2-yl moiety introduces unsaturation and hydroxylation, influencing solubility and reactivity.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₃₀H₅₀O₂
Molecular Weight (g/mol)	442.7
IUPAC Name	15-(5-hydroxy-6-methylhept-6-en-2-yl)-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
Natural Sources	Euphorbia portlandica, Castanea mollissima

Synthesis and Industrial Production

Synthetic Pathways

Industrial synthesis of this compound employs catalytic cyclization and functional group transformations under controlled conditions. A representative route involves:

• Precursor Isolation: Extraction of cycloartanol derivatives from plant sources like Castanea mollissima, followed by purification via column chromatography.

• Side Chain Functionalization: Introduction of the heptenyl moiety via allylic oxidation or Grignard addition, requiring low temperatures (-10°C to 5°C) to prevent side reactions.

• Hydroxylation: Selective oxidation at position 5 using potassium permanganate in acetic acid/acetone/water mixtures, achieving ~52% yield under optimized conditions.

Continuous flow chemistry and immobilized catalysts enhance scalability, reducing reaction times and improving purity (>95%).

Challenges in Synthesis

Steric hindrance from the pentacyclic core complicates functionalization, necessitating tailored catalysts (e.g., Pd-doped zeolites) to direct regioselectivity. Epimerization at chiral centers remains a concern, addressed through asymmetric hydrogenation or enzymatic resolution.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H-NMR: Key signals include δ 3.71 ppm (singlet, C6-OH), δ 1.26–1.27 ppm (singlets, quaternary methyl groups), and δ 5.32 ppm (vinyl proton from heptenyl side chain).

• ¹³C-NMR: Peaks at δ 78.4 ppm (C6-OH) and δ 170–210 ppm (carbonyl carbons) confirm oxygenation.

Mass Spectrometry (MS)

High-resolution MS (HRMS) exhibits a molecular ion peak at m/z 442.3765 [M]⁺, with fragmentation patterns indicative of sequential loss of hydroxyl (-18 Da) and methyl groups (-15 Da).

Table 2: Selected Spectroscopic Data

Technique	Key Signals	Assignment
¹H-NMR	δ 3.71 (s, 1H)	C6-OH
¹³C-NMR	δ 78.4	C6-OH
HRMS	m/z 442.3765 [M]⁺	Molecular ion

Applications in Material Science

Chiral Templates in Asymmetric Synthesis

The compound’s rigid pentacyclic core serves as a scaffold for synthesizing enantiomerically pure pharmaceuticals. For example, derivatization at C24 produces chiral auxiliaries for β-lactam antibiotic synthesis.

Biodegradable Polymers

Functionalization of the hydroxyl groups with acrylate esters yields cross-linkable monomers, forming biodegradable hydrogels with tensile strengths >50 MPa.